Cas no 78-51-3 (Tris(2-butyloxyethyl)phosphate)

• Product Name: Tris(2-butyloxyethyl)phosphate
• CAS No: 78-51-3
• MF: C₁₈H₃₉O₇P
• MW: 398.471827745438
• MDL: MFCD00009456
• CID: 34120
• PubChem ID: 87574835
• Update Time: 2026-05-14

Tris(2-butyloxyethyl)phosphate Chemical and Physical Properties

Names and Identifiers

• Tris(2-butoxyethyl) phosphate
• TBEP
• Phosphoric acid tris(2-n-butoxyethyl) ester
• TBXP
• Tributoxy Ethyl Phosphate
• tris(2-Butoxyethyl) phosphate (TBEP)
• Tris(2-butyloxyethyl)phosphate
• TRIS(BUTOXYETHYL) PHOSPHATE
• Ethanol,2-butoxy-,phosphate (3:1)
• KP 140
• Phosflex T-bep
• Tri(2-butoxyethyl) phosphate
• Tri(ethanol-2-butoxy)phosphate
• Tributyl cellosolve phosphate
• Tris(2-buthoxyethyl) phosphate
• tris(2-butoxyethyl) phthalate
• tris(2-butoxy-ethyl)phosphate
• Phosphoric acid tris(2-butoxyethyl) ester
• Phosphoric acid tris(2-butoxyethyl)ester

• MDL： MFCD00009456
• Inchi： 1S/C18H39O7P/c1-4-7-10-20-13-16-23-26(19,24-17-14-21-11-8-5-2)25-18-15-22-12-9-6-3/h4-18H2,1-3H3
• InChI Key： WTLBZVNBAKMVDP-UHFFFAOYSA-N
• SMILES： CCCCOCCOP(=O)(OCCOCCCC)OCCOCCCC

Computed Properties

• Exact Mass: 398.24300
• Monoisotopic Mass: 398.24334
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 72.4

Experimental Properties

• Color/Form: Uncertain.
• Density: 1.006 g/mL at 25 °C(lit.)
• Melting Point: -70 ºC
• Boiling Point: 215-228 °C/4 mmHg(lit.)
• Flash Point: Fahrenheit: 318.2 ° f < br / > Celsius: 159 ° C < br / >
• Refractive Index: n20/D 1.438(lit.)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 82.26000
• LogP: 4.59440
• Vapor Pressure: 0.03 mmHg ( 150 °C)
• Solubility: Soluble in water.

Tris(2-butyloxyethyl)phosphate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P312-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：KJ9800000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials